- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Lysergic acids
Lysergic acids are a class of chemical compounds with various applications, particularly in the pharmaceutical and research industries. The primary member, lysergic acid (LA), is derived from ergot fungi and serves as a precursor for several important drugs, including lysergic acid diethylamide (LSD). This compound possesses complex structures that make it useful in studying receptor mechanisms and neurotransmitter functions. Lysergic acids exhibit distinct properties such as alkalinity and are known to interact with serotonin receptors, making them valuable tools in neuropharmacology research. In addition to their medical uses, lysergic acids are also explored for potential therapeutic applications in treating conditions like migraines, nausea during chemotherapy, and certain psychiatric disorders. Due to their psychoactive properties, strict regulations govern the handling and distribution of these compounds.
-
Chlorfenapyr: A Novel Insecticide in Chemical BiopharmaceuticalsChlorfenapyr: A Novel Insecticide in Chemical Biopharmaceuticals Chlorfenapyr, a pyridopyrimidine-based insecticide, has emerged as a promising compound in the field of chemical biopharmaceuticals. Its unique structure and mechanism of action make it an effective tool for pest control while minimizing environmental impact. This article delves into the properties, applications, and significance of...
-
Exploring the Pharmaceutical Applications of Disodium SuccinateExploring the Pharmaceutical Applications of Disodium Succinate Introduction to Disodium Succinate Disodium succinate is a sodium salt of succinic acid, a dicarboxylic acid that plays a crucial role in the tricarboxylic acid (TCA) cycle. Widely recognized for its potential in pharmaceutical and biomedical applications, disodium succinate has garnered significant attention due to its versatile...
-
Amlodipine-Based Chemical Biopharmaceuticals: Recent Advances and ApplicationsAmlodipine-Based Chemical Biopharmaceuticals: Recent Advances and Applications Amlodipine, a calcium channel blocker widely used in the treatment of hypertension and cardiovascular diseases, has served as a cornerstone in clinical medicine for decades. In recent years, there has been significant progress in the development of amlodipine-based chemical biopharmaceuticals, which combine the...
-
The Therapeutic Potential of Adenosine-5'-monophosphate in Modern BiopharmaceuticalsThe Therapeutic Potential of Adenosine-5'-monophosphate in Modern Biopharmaceuticals Introduction to Adenosine-5'-Monophosphate (AMP) Adenosine-5'-monophosphate (AMP) is a nucleoside monophosphate that plays a crucial role in various biological processes. It serves as a building block for adenosine triphosphate (ATP), the energy currency of cells, and is involved in signaling pathways that...
-
Manganese(II) Carbonate Hydrate: A Critical Review of Its Synthesis and Applications in Chemical BiopharmaceuticalsManganese(II) Carbonate Hydrate: A Critical Review of Its Synthesis and Applications in Chemical Biopharmaceuticals Manganese(II) Carbonate Hydrate is a significant inorganic compound with the formula MnCO3·nH2O, where n represents the number of water molecules associated with each carbonate ion. This compound has garnered considerable attention due to its versatile applications in chemistry and...
